Cas no 1247475-26-8 (1-bromo-2-(cyclopropylmethoxy)cyclohexane)

• Product Name: 1-bromo-2-(cyclopropylmethoxy)cyclohexane
• CAS No: 1247475-26-8
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 6375132
• PubChem ID: 62110084
• Update Time: 2025-05-21

1-bromo-2-(cyclopropylmethoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(cyclopropylmethoxy)cyclohexane
• Cyclohexane, 1-bromo-2-(cyclopropylmethoxy)-
• CS-0266045
• EN300-1134460
• 1247475-26-8
• AKOS011389714

• Inchi： 1S/C10H17BrO/c11-9-3-1-2-4-10(9)12-7-8-5-6-8/h8-10H,1-7H2
• InChI Key： SLRIQEAHKQBCLN-UHFFFAOYSA-N
• SMILES： C1(Br)CCCCC1OCC1CC1

Computed Properties

• Exact Mass: 232.04628g/mol
• Monoisotopic Mass: 232.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 266.6±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1-bromo-2-(cyclopropylmethoxy)cyclohexane

1-Bromo-2-(Cyclopropylmethoxy)Cyclohexane: A Comprehensive Overview

1-Bromo-2-(Cyclopropylmethoxy)Cyclohexane (CAS No: 1247475-26-8) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its cyclohexane ring substituted with a bromine atom and a cyclopropylmethoxy group, exhibits intriguing chemical properties and potential applications in various industries.

The molecular structure of 1-Bromo-2-(Cyclopropylmethoxy)Cyclohexane is defined by its cyclohexane core, which serves as the central framework. The bromine atom at the 1-position and the cyclopropylmethoxy group at the 2-position introduce distinct functional groups that influence the compound's reactivity and physical properties. Recent studies have highlighted the importance of such substituted cyclohexanes in drug discovery and polymer chemistry due to their ability to modulate physical and chemical properties through strategic substitution patterns.

One of the key features of 1-Bromo-2-(Cyclopropylmethoxy)Cyclohexane is its potential as an intermediate in organic synthesis. The bromine atom acts as an excellent leaving group, making it suitable for nucleophilic substitution reactions. This property has been exploited in the synthesis of complex molecules, including pharmaceutical agents and agrochemicals. For instance, researchers have utilized this compound as a precursor in the construction of bioactive compounds with improved pharmacokinetic profiles.

The cyclopropylmethoxy group attached to the cyclohexane ring introduces steric hindrance and electronic effects that can influence the compound's behavior in various reactions. Recent advancements in asymmetric synthesis have demonstrated the utility of such substituted cyclohexanes in creating chiral centers, which are critical for drug development. The combination of bromine and cyclopropylmethoxy groups provides a platform for exploring enantioselective reactions, thereby enhancing the efficiency of drug candidate synthesis.

In terms of physical properties, 1-Bromo-2-(Cyclopropylmethoxy)Cyclohexane exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. These values are consistent with its molecular weight and structural complexity, which include both polar (bromine, ether oxygen) and non-polar (cyclopropane ring) elements. The compound's solubility in organic solvents such as dichloromethane and ethyl acetate makes it amenable to various synthetic protocols.

Recent research has also focused on the application of 1-Bromo-2-(Cyclopropylmethoxy)Cyclohexane in polymer chemistry. Its ability to undergo ring-opening polymerization under specific conditions has been explored for developing novel polymeric materials with tailored mechanical properties. For example, studies have shown that this compound can serve as a monomer for synthesizing biodegradable polymers, which hold promise for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

Furthermore, the unique electronic environment created by the combination of bromine and cyclopropylmethoxy groups has made 1-Bromo-2-(Cyclopropylmethoxy)Cyclohexane a valuable substrate for radical-mediated reactions. These reactions are pivotal in modern organic synthesis, particularly in the construction of complex natural product analogs and advanced materials.

In conclusion, 1-Bromo-2-(Cyclopropylmethoxy)Cyclohexane (CAS No: 1247475-26-8) stands out as a multifaceted organic compound with significant potential across diverse fields. Its structural features, reactivity, and compatibility with modern synthetic methodologies position it as an essential building block for advancing chemical research and industrial applications.